Cas no 1261996-30-8 ([1,1'-Biphenyl]-4-carboxylic acid, 3-fluoro-3'-hydroxy-5'-methyl-, ethyl ester)

• Product Name: [1,1'-Biphenyl]-4-carboxylic acid, 3-fluoro-3'-hydroxy-5'-methyl-, ethyl ester
• CAS No: 1261996-30-8
• MF: C₁₆H₁₅FO₃
• MW: 274.286908388138
• MDL: MFCD18313461
• CID: 2768303
• Update Time: 2025-06-15

[1,1'-Biphenyl]-4-carboxylic acid, 3-fluoro-3'-hydroxy-5'-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-carboxylic acid, 3-fluoro-3'-hydroxy-5'-methyl-, ethyl ester

• MDL： MFCD18313461
• Inchi： 1S/C16H15FO3/c1-3-20-16(19)14-5-4-11(9-15(14)17)12-6-10(2)7-13(18)8-12/h4-9,18H,3H2,1-2H3
• InChI Key： JVMYJGQJRWFZPH-UHFFFAOYSA-N
• SMILES： C1(C2=CC(C)=CC(O)=C2)=CC=C(C(OCC)=O)C(F)=C1

Additional information on [1,1'-Biphenyl]-4-carboxylic acid, 3-fluoro-3'-hydroxy-5'-methyl-, ethyl ester

Introduction to [1,1'-Biphenyl]-4-carboxylic acid, 3-fluoro-3'-hydroxy-5'-methyl-, ethyl ester (CAS No. 1261996-30-8)

[1,1'-Biphenyl]-4-carboxylic acid, 3-fluoro-3'-hydroxy-5'-methyl-, ethyl ester] is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number [CAS No. 1261996-30-8], belongs to a class of biphenyl derivatives that exhibit promising biological activities. The unique structural features of this molecule, including its fluoro and hydroxymethyl substituents, contribute to its potential as a lead compound in the development of novel therapeutic agents.

The biphenyl core is a well-known scaffold in medicinal chemistry, frequently employed in the design of drugs due to its ability to facilitate favorable interactions with biological targets. In the case of [1,1'-Biphenyl]-4-carboxylic acid, 3-fluoro-3'-hydroxy-5'-methyl-, ethyl ester], the presence of a fluoro group at the 3-position and a hydroxymethyl group at the 3'-position introduces additional functional diversity. These substituents are known to enhance the metabolic stability and binding affinity of the molecule, making it an attractive candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have suggested that the fluoro group can improve the lipophilicity of the molecule, thereby enhancing its ability to cross cell membranes and reach target sites. Additionally, the hydroxymethyl group may participate in hydrogen bonding interactions, which are crucial for binding to biological receptors.

One of the most compelling aspects of [1,1'-Biphenyl]-4-carboxylic acid, 3-fluoro-3'-hydroxy-5'-methyl-, ethyl ester] is its potential application in the development of drugs targeting neurological disorders. Research has indicated that biphenyl derivatives can modulate neurotransmitter systems, making them promising candidates for treating conditions such as Alzheimer's disease and Parkinson's disease. The specific substitution pattern of this compound may confer unique properties that allow it to interact with relevant targets while minimizing off-target effects.

In addition to its neurological applications, [1,1'-Biphenyl]-4-carboxylic acid, 3-fluoro-3'-hydroxy-5'-methyl-, ethyl ester] has shown promise in other therapeutic areas. For instance, its structural motif is similar to that of certain anti-inflammatory agents, suggesting potential efficacy in modulating inflammatory pathways. The fluoro substituent is particularly noteworthy, as it is frequently incorporated into drugs due to its ability to enhance bioavailability and reduce metabolic degradation.

The synthesis of [1,1'-Biphenyl]-4-carboxylic acid, 3-fluoro-3'-hydroxy-5'-methyl-, ethyl ester] involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, are often employed to introduce the desired functional groups into the biphenyl core. These synthetic strategies highlight the compound's complexity and the expertise required for its preparation.

Once synthesized, [1,1'-Biphenyl]-4-carboxylic acid, 3-fluoro-3'-hydroxy-5'-methyl-, ethyl ester] undergoes rigorous testing to evaluate its pharmacological properties. In vitro assays are conducted to assess its interaction with various biological targets, while in vivo studies provide insights into its efficacy and safety profiles. These studies are essential for determining whether the compound has sufficient potential to advance into clinical trials and eventually become a therapeutic agent.

The role of computational tools in drug discovery cannot be overstated. Molecular docking simulations and pharmacophore modeling have been instrumental in understanding how [1,1'-Biphenyl]-4-carboxylic acid, 3-fluoro-3'-hydroxy-5'-methyl-, ethyl ester interacts with biological targets at a molecular level. These simulations help predict binding affinities and identify key interactions that contribute to its biological activity. By leveraging these computational methods, researchers can accelerate the drug discovery process and prioritize compounds for further investigation.

The future prospects for [1,1'-Biphenyl]-4-carboxylic acid, 3-fluoro-3'-hydroxy-5'-methyl-, ethyl ester] are promising given its unique structural features and potential therapeutic applications. As research continues to uncover new biological targets and mechanisms of action, this compound may emerge as a valuable tool in addressing unmet medical needs. The integration of cutting-edge synthetic methodologies with advanced computational techniques will be crucial in realizing its full potential.